Cas no 1804673-98-0 (Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
• CAS No: 1804673-98-0
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4866955
• Update Time: 2025-06-12

Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)5-3-4(10)6(7(11)12)8(14)13-5/h3,7H,2H2,1H3,(H,13,14)
• InChI Key： WISQRIGOSJOIJZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1804673-98-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1804673-98-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its role as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both chloro and difluoromethyl substituents, along with a hydroxyl group, makes this compound a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure, featuring a carboxylate ester at the 6-position, enhances its reactivity and adaptability in synthetic pathways. This structural motif is particularly useful in medicinal chemistry for constructing complex scaffolds that mimic natural products or target specific biological pathways. The 4-chloro substituent at the fourth position of the pyridine ring introduces electrophilic centers, facilitating nucleophilic substitution reactions that are pivotal in drug development. Meanwhile, the 3-(difluoromethyl) group adds a layer of metabolic stability and lipophilicity, which are often desirable properties in lead compounds.

In recent years, Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate has been extensively explored in the synthesis of small-molecule inhibitors targeting various diseases. One notable area of research involves its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with ATP-binding pockets. The unique substitution pattern of this compound allows for fine-tuning of binding affinities and selectivity against specific kinases.

Recent studies have highlighted the compound's utility in generating potent antiviral agents. The combination of chloro and difluoromethyl groups enhances the molecule's ability to disrupt viral replication mechanisms by inhibiting key enzymes involved in viral polymerization and assembly. For instance, researchers have leveraged Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate to design inhibitors of RNA-dependent RNA polymerases (RdRp), which are central to many viral life cycles. These findings underscore the compound's potential as a scaffold for antiviral drug discovery.

The hydroxyl group at the 2-position provides an additional handle for further functionalization, enabling chemists to introduce diverse pharmacophoric elements through etherification or other transformations. This flexibility has been exploited in designing molecules with enhanced solubility or improved pharmacokinetic profiles. Moreover, the carboxylate ester moiety can be readily converted into other functional groups such as carboxylic acids or amides, broadening its applicability in drug synthesis.

The synthesis of Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies such as cross-coupling reactions, halogenation strategies, and esterification have been employed to construct the desired framework efficiently. The optimization of these synthetic routes has been a focus of industrial and academic research to ensure scalability and cost-effectiveness for large-scale production.

The growing demand for high-quality intermediates like Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate has spurred innovation in process chemistry. Continuous flow reactors have been increasingly adopted to enhance reaction yields and reduce waste generation. These modern approaches align with green chemistry principles by minimizing hazardous byproducts and improving energy efficiency.

In conclusion, Ethyl 4-chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics targeting a wide range of diseases. As research progresses, this compound will continue to play a pivotal role in advancing drug discovery efforts worldwide.